Cas no 60956-38-9 (1,2-Benzenedicarboxylic acid, bis(5-hydroxypentyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, bis(5-hydroxypentyl) ester
• CAS No: 60956-38-9
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 1624125
• PubChem ID: 67171326
• Update Time: 2025-04-21

1,2-Benzenedicarboxylic acid, bis(5-hydroxypentyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, bis(5-hydroxypentyl) ester
• bis(5-hydroxypentyl) benzene-1,2-dicarboxylate
• DTXSID80736557
• SCHEMBL1813573
• 60956-38-9

• Inchi： 1S/C18H26O6/c19-11-5-1-7-13-23-17(21)15-9-3-4-10-16(15)18(22)24-14-8-2-6-12-20/h3-4,9-10,19-20H,1-2,5-8,11-14H2
• InChI Key： KCLMJRJAVVSCFS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCO)=O)CCCCCO

Computed Properties

• Exact Mass: 338.17298
• Monoisotopic Mass: 338.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters